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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxybenzonitrile

Cat. No.: B1318769

An In-Depth Technical Guide to the Safe Handling of 2,3-Difluoro-4-methoxybenzonitrile

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety data for 2,3-Difluoro-4-
methoxybenzonitrile (CAS No. 256417-12-6), a versatile building block in synthetic chemistry.
[1] Adherence to these guidelines is critical for minimizing risk and establishing a secure
research environment.

Compound Identification and Physical Properties

2,3-Difluoro-4-methoxybenzonitrile is a fluorinated aromatic compound used as an
intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and
agrochemical research.[1] Understanding its fundamental properties is the first step in safe
handling.
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Property Value Source(s)
CAS Number 256417-12-6 [11[2][3][4]
Molecular Formula CsHsF2NO [1103114]
Molecular Weight 169.13 g/mol [11[3]
Appearance White powder / Solid [31[5]
Melting Point 82-84°C [1][4]
Purity Typically 297% [5]

IUPAC Name 2,3-difluoro-4- (4]

methoxybenzonitrile

Hazard Identification and Classification

This compound is classified as toxic and hazardous. The primary routes of exposure are

inhalation, ingestion, and skin contact. The Globally Harmonized System (GHS) classifications

highlight the significant health risks associated with this chemical.[1][6]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H311 Toxic in contact with skin
Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Source: Compiled from available safety data sheets.[1][6]

The compound is transported under the UN number UN3439, which designates "NITRILES,
SOLID, TOXIC, N.O.S.", underscoring its hazardous nature.[1]
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Caption: GHS Hazard Classification Summary.

Safe Handling and Storage Protocols

Given its toxicity, rigorous adherence to handling and storage protocols is essential. The
causality behind these measures is to prevent accidental exposure through inhalation of dust,
skin contact, or ingestion.

Engineering Controls and Personal Protective
Equipment (PPE)

A self-validating system of controls is crucial. Engineering controls provide the primary layer of
protection, supplemented by mandatory PPE.

o Ventilation: All handling of this solid compound must occur in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation of dust particles.[7][8]

o Eye Protection: Wear chemical safety goggles or a face shield that complies with ANSI Z87.1
standards.[9]

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile) and dispose of them after use or if
contamination occurs. Use proper glove removal technique to avoid skin contact.

o Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.
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» Respiratory Protection: If working outside a fume hood or if dust generation is likely, a
NIOSH-approved respirator with an appropriate particulate filter is required.[10]

Handling Procedures

o Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the
nearest emergency eyewash station and safety shower.[7]

» Dispensing: Avoid creating dust when weighing or transferring the solid. Use a spatula and
weigh the material on a tared weigh paper or in a suitable container within a fume hood or
ventilated enclosure.

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound, even if gloves were worn.[8]

o Contamination: Avoid contact with skin, eyes, and clothing.[8]

Storage Requirements

o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.[1][8]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1][7] The recommended storage temperature is between
10°C and 25°C.[1]

o Security: Store in a locked cabinet or area accessible only to authorized personnel.[8]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure. The following protocols
are based on standard chemical first-aid procedures.[11]
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Caption: Emergency First-Aid Response Workflow.

Step-by-Step First-Aid Protocols

e Inhalation:
o Immediately move the affected person to fresh air.[7][11]

o If breathing is difficult or has stopped, trained personnel should provide artificial
respiration.[9]

o Seek immediate medical attention.[7]
e Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[7][12]

o Seek immediate medical attention as the substance is toxic in contact with skin.[8]
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e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9]

o Remove contact lenses if present and easy to do so. Continue rinsing.[7]
o Seek immediate medical attention.[7]

e Ingestion:
o Do NOT induce vomiting.[9]

o Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious
person.[9]

o Seek immediate medical attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, or carbon dioxide. A
water spray can be used to cool fire-exposed containers.[7][9]

e Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including carbon oxides, nitrogen oxides, and hydrogen fluoride.[7]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and decomposition
products.[9]

Accidental Release

e Evacuate: Evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Prevent the generation of dust.[7] Do not allow the chemical to enter drains or
waterways.

o Clean-up: Carefully sweep or vacuum the spilled solid into a suitable, labeled container for
disposal.[7] Avoid actions that create dust.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

o Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations at an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1318769#2-3-difluoro-4-methoxybenzonitrile-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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